Cas no 1488993-29-8 (4-2-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one)

• Product Name: 4-2-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one
• CAS No: 1488993-29-8
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 5901665
• PubChem ID: 65585542
• Update Time: 2025-06-14

4-2-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-[2-(trifluoromethoxy)phenyl]-
• 4-(2-(Trifluoromethoxy)phenyl)oxazolidin-2-one
• 4-2-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one
• 4-[2-(trifluoromethoxy)phenyl]-1,3-oxazolidin-2-one
• 1488993-29-8
• CS-0349779
• EN300-1932460
• AKOS014924124

• Inchi： 1S/C10H8F3NO3/c11-10(12,13)17-8-4-2-1-3-6(8)7-5-16-9(15)14-7/h1-4,7H,5H2,(H,14,15)
• InChI Key： QRHHNFWXEDYNLW-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC=C2OC(F)(F)F)NC1=O

Computed Properties

• Exact Mass: 247.04562760g/mol
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 364.8±42.0 °C(Predicted)
• pka: 11.83±0.40(Predicted)

Additional information on 4-2-(trifluoromethoxy)phenyl-1,3-oxazolidin-2-one

Comprehensive Overview of 4-[2-(Trifluoromethoxy)phenyl]-1,3-oxazolidin-2-one (CAS No. 1488993-29-8)

The compound 4-[2-(Trifluoromethoxy)phenyl]-1,3-oxazolidin-2-one (CAS No. 1488993-29-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazolidin-2-one core and a trifluoromethoxy substituent, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The oxazolidinone scaffold is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in antibiotics and enzyme inhibitors. The presence of the trifluoromethoxy group enhances its lipophilicity and metabolic stability, traits highly sought after in modern pharmaceutical design. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion), a hot topic in preclinical research.

From an industrial perspective, CAS 1488993-29-8 is frequently discussed in forums focusing on high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) often list this compound in their catalogs due to growing demand for fluorinated building blocks. The trifluoromethoxy moiety, in particular, is a trending subject in organofluorine chemistry, as it mimics bioisosteres found in many FDA-approved drugs. This aligns with the broader industry shift toward fluorine-containing agrochemicals and small-molecule therapeutics.

Environmental and regulatory considerations are also critical when discussing 4-[2-(Trifluoromethoxy)phenyl]-1,3-oxazolidin-2-one. With increasing scrutiny on persistent organic pollutants (POPs), researchers emphasize the need for biodegradable derivatives of such compounds. Innovations in catalytic trifluoromethoxylation methods have been explored to reduce waste and improve atom economy, addressing the green chemistry principles that dominate contemporary scientific discourse.

In summary, CAS 1488993-29-8 represents a nexus of cutting-edge research in medicinal chemistry, material science, and sustainable synthesis. Its structural features and functional groups make it a compelling subject for both academic and industrial investigations, particularly in the context of next-generation therapeutics and eco-friendly agrochemicals. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven chemistry.